Cas no 1396637-10-7 (5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide)

• Product Name: 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide
• CAS No: 1396637-10-7
• MF: C₁₆H₁₆BrClN₄O
• MW: 395.681441307068
• CID: 6430876
• PubChem ID: 71794883
• Update Time: 2025-05-19

5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide
• 5-bromo-2-chloro-N-(6-piperidin-1-ylpyrimidin-4-yl)benzamide
• Benzamide, 5-bromo-2-chloro-N-[6-(1-piperidinyl)-4-pyrimidinyl]-
• AKOS024545622
• 5-bromo-2-chloro-N-[6-(piperidin-1-yl)pyrimidin-4-yl]benzamide
• F6257-2256
• 5-bromo-2-chloro-N-(6-(piperidin-1-yl)pyrimidin-4-yl)benzamide
• 1396637-10-7

• Inchi： 1S/C16H16BrClN4O/c17-11-4-5-13(18)12(8-11)16(23)21-14-9-15(20-10-19-14)22-6-2-1-3-7-22/h4-5,8-10H,1-3,6-7H2,(H,19,20,21,23)
• InChI Key： YEVORYSQIJKLAO-UHFFFAOYSA-N
• SMILES： C(NC1C=C(N2CCCCC2)N=CN=1)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 394.01960g/mol
• Monoisotopic Mass: 394.01960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide

Introduction to 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide (CAS No. 1396637-10-7)

5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide, identified by its CAS number 1396637-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its benzene ring substituted with an amide group. The presence of bromine and chlorine atoms at the 5th and 2nd positions, respectively, enhances its reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the incorporation of a piperidine moiety at the 6th position introduces a nitrogen-rich heterocycle, which is known to improve metabolic stability and binding affinity in drug candidates.

The structural features of 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide make it a promising intermediate in the synthesis of biologically active molecules. The benzamide moiety is a common pharmacophore found in numerous FDA-approved drugs, exhibiting diverse biological activities such as anti-inflammatory, antiviral, and anticancer properties. The bromo and chloro substituents serve as handles for further functionalization via cross-coupling reactions, allowing chemists to explore novel derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The pyrimidine ring in 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide is a key structural element that can interact with ATP-binding pockets of kinases, disrupting their function and inhibiting tumor growth. Studies have demonstrated that pyrimidine-based compounds exhibit high selectivity and potency against various kinases, including EGFR, HER2, and BRAF mutants. The piperidine substituent further enhances the compound's solubility and bioavailability, critical factors for drug development.

One of the most compelling aspects of 5-bromo-2-chloro-N-6-(piperidin-1-yl)pyrimidin-4-ylbenzamide is its versatility as a building block for drug discovery. Researchers have leveraged its scaffold to develop novel inhibitors with improved pharmacokinetic properties. For instance, modifications at the 5-bromo and 2-chloro positions have been shown to modulate binding affinity and resistance profiles, addressing critical challenges in oncology therapy. Furthermore, the piperidine group can be further functionalized to introduce additional pharmacophores, expanding the compound's potential applications.

The synthesis of 5-bromo-2-chloro-N-6-(piperidin-1-yloxy)pymridine involves multi-step organic transformations that highlight the compound's synthetic accessibility. Starting from commercially available precursors such as bromobenzoyl chloride and piperidine derivatives, the synthesis proceeds through condensation reactions followed by halogenation and nucleophilic substitution steps. These reactions are well-established in synthetic organic chemistry but require precise control to ensure high yields and purity.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 5-bromo-2-chloro-N-pyrimidinylamino)benzoic acid derivatives. Molecular docking studies have been instrumental in predicting binding interactions between this compound and target proteins. By leveraging machine learning algorithms, researchers can rapidly screen virtual libraries of analogs, identifying lead compounds with optimal binding affinities. This approach has significantly reduced the time required for hit identification in drug discovery programs.

The biological evaluation of 5-bromo-N-(6-pyridinyl)-2-chloropyrimidine derivatives has revealed intriguing insights into their mechanism of action. In vitro assays have demonstrated that these compounds inhibit kinase activity by competing with ATP for binding sites on target enzymes. Additionally, structural biology techniques such as X-ray crystallography have provided detailed insights into how these molecules interact with their targets at the atomic level. These structural insights have guided medicinal chemists in optimizing potency and selectivity.

The pharmacokinetic profile of N-(6-pyridinyl)-4H-pyrazolo[3',4':5',6']pyrimidin]-2-carboxamide analogs is another critical area of investigation. Poor solubility and rapid metabolism often limit the clinical efficacy of small-molecule drugs. However, modifications such as introducing fluorine atoms or altering hydrogen bonding patterns can enhance bioavailability while maintaining biological activity. These strategies align with current trends in drug design aimed at improving therapeutic outcomes.

The role of N-(6-pyridinyl)-4H-pyrazolo[3',4':5',6']pyrimidinylamide derivatives in addressing unmet medical needs cannot be overstated. Ongoing clinical trials are evaluating their efficacy against refractory cancers and inflammatory diseases. Preliminary results suggest that these compounds exhibit promising antitumor effects with manageable side effects profiles. Such findings underscore the importance of continued research into this class of molecules.

In conclusion,5-bromo-N-(6-pyridinyl)-2-chloropyrimidine represents a versatile scaffold with significant potential for therapeutic applications. Its unique structural features enable diverse chemical modifications while maintaining strong biological activity against key disease targets such as kinases and transcription factors involved in cancer progression or inflammation-driven pathologies like rheumatoid arthritis or psoriasis vulgaris (psoriasis). As research progresses,N-(6-pyridinyl)-4H-pyrazolo[3',4':5',6']pyrimidinylamide derivatives are poised to emerge as next-generation therapeutics addressing critical unmet medical needs across multiple therapeutic areas.